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Compound of Interest

Compound Name: N'-Nitrosoanabasine

CAS No.: 37620-20-5

Cat. No.: B013792

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
N'-Nitrosoanabasine (NAB) is a tobacco-specific nitrosamine (TSNA) found in tobacco

products and smoke. As a member of the N-nitrosamine class of compounds, which are known

for their carcinogenic potential, understanding the toxicological profile of NAB is crucial for

assessing its risk to human health. This technical guide provides a comprehensive overview of

the current knowledge regarding the toxicology of NAB, with a focus on its carcinogenicity,

genotoxicity, metabolism, and mechanisms of action. This document is intended to serve as a

resource for researchers, scientists, and drug development professionals involved in toxicology,

cancer research, and the regulation of tobacco products.

Chemical and Physical Properties
N'-Nitrosoanabasine is a derivative of the tobacco alkaloid anabasine.
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Property Value

Chemical Name 3-(1-nitroso-2-piperidinyl)-pyridine

Synonyms NAB

CAS Number 1133-64-8

Molecular Formula C₁₀H₁₃N₃O

Molecular Weight 191.23 g/mol

Appearance Yellowish oil or solid

Solubility
Soluble in organic solvents such as methanol

and dichloromethane

Carcinogenicity
Animal studies have demonstrated the carcinogenic potential of N'-Nitrosoanabasine,

although it is generally considered a weaker carcinogen compared to other TSNAs like N'-

Nitrosonornicotine (NNN) and 4-(methylnitrosamino)-1-(3-pyridyl)-1-butanone (NNK).

Animal Carcinogenicity Data
The primary target organ for NAB-induced carcinogenicity in rats is the esophagus.

Table 1: Summary of Carcinogenicity Data for N'-Nitrosoanabasine in Fischer Rats

Species/S
train

Route of
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ation

Dose

Duration
of
Treatmen
t

Tumor
Type

Tumor
Incidence

Referenc
e

Male

Fischer

Rats

Drinking

Water

Total dose:

630 mg
30 weeks

Esophagea

l tumors
1/20 (5%)

Hoffmann

et al.,

1975[1][2]

In the same study, NNN administered under identical conditions induced esophageal tumors in

12 out of 20 rats (60%)[1][2].
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Experimental Protocol: Carcinogenicity Bioassay in
Rats (Hoffmann et al., 1975)

Test Substance: N'-Nitrosoanabasine (NAB), synthesized and purified.

Animals: Male Fischer rats.

Administration: NAB was administered in the drinking water.

Dosage: A total dose of 630 mg of NAB was administered to each rat over the treatment

period.

Duration: The treatment duration was 30 weeks.

Control Groups: A positive control group receiving 1,4-dinitrosopiperazine (DNPI), a known

esophageal carcinogen, and a vehicle control group were included.

Observation Period: Animals were observed for the development of tumors for up to 11

months.

Endpoint: The primary endpoint was the incidence of esophageal tumors, confirmed by

histopathological examination.

Genotoxicity
N'-Nitrosoanabasine has been shown to be mutagenic and clastogenic in in vitro systems,

with its genotoxic activity being dependent on metabolic activation.

In Vitro Genotoxicity Data
Table 2: Summary of In Vitro Genotoxicity Data for N'-Nitrosoanabasine
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Assay
Test
System

Metabolic
Activation

Concentrati
on Range

Results Reference

Micronucleus

Test

V79 cells

expressing

human

CYP1B1/2E1

Endogenous Not specified

Positive for

micronucleus

induction

Liu et al.,

2024[3]

PIG-A Gene

Mutation

Assay

C3A cells Endogenous Not specified

Significant

induction of

gene

mutations

Liu et al.,

2024[3]

Salmonella

Mutagenicity

Assay

Salmonella

typhimurium

strains

S9 mix Not specified Mutagenic
Kamataki et

al., 2002[4]

Experimental Protocol: In Vitro Micronucleus Assay
(Adapted from Liu et al., 2024)

Cell Lines: V79-derived cell lines engineered to express specific human cytochrome P450

enzymes (e.g., CYP1B1/2E1).

Test Compound: N'-Nitrosoanabasine dissolved in a suitable solvent.

Treatment: Cells are exposed to various concentrations of NAB for a defined period, typically

covering one to two cell cycles.

Cytokinesis Block: Cytochalasin B is added to the culture medium to block cytokinesis,

resulting in the accumulation of binucleated cells.

Harvesting and Staining: Cells are harvested, fixed, and stained with a DNA-specific dye

(e.g., Giemsa or a fluorescent DNA stain).

Scoring: The frequency of micronuclei is scored in a predetermined number of binucleated

cells (e.g., 1000-2000 cells) per concentration.
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Data Analysis: The results are expressed as the number of micronucleated cells per 1000

binucleated cells. Statistical analysis is performed to determine a significant increase in

micronucleus frequency compared to the negative control.

Metabolism and Mechanism of Action
The toxic effects of N'-Nitrosoanabasine are contingent upon its metabolic activation, primarily

mediated by cytochrome P450 (CYP) enzymes. This bioactivation process generates reactive

electrophilic intermediates that can form adducts with cellular macromolecules, including DNA.

Metabolic Activation Pathway
The proposed metabolic activation of NAB involves α-hydroxylation of the piperidine ring. This

process is analogous to the activation of other cyclic nitrosamines.

N'-Nitrosoanabasine (NAB) Cytochrome P450
(e.g., CYP1B1, CYP2E1)

Metabolism α-Hydroxynitrosamine
(unstable intermediate)

Diazonium Ion
(reactive electrophile)

Spontaneous
decomposition DNA AdductsAlkylation Carcinogenesis

Click to download full resolution via product page

Metabolic activation of N'-Nitrosoanabasine.

DNA Adduct Formation
While specific DNA adducts for NAB have not been extensively characterized, it is highly

probable that, similar to NNN, its metabolic activation leads to the formation of pyridyloxobutyl

(POB) DNA adducts. These adducts can mispair during DNA replication, leading to mutations.

Signaling Pathways in NAB-Induced Toxicity
The formation of DNA adducts by NAB metabolites triggers a cellular DNA damage response

(DDR). This complex signaling network aims to repair the DNA damage, arrest the cell cycle to

allow time for repair, or induce apoptosis if the damage is irreparable.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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